Cas no 1823551-33-2 (6-Benzyl-2-(dimethylamino)-4a,5,6,7,8,8a-hexahydropyrido[4,3-d]pyrimidin-4(3H)-one)

• Product Name: 6-Benzyl-2-(dimethylamino)-4a,5,6,7,8,8a-hexahydropyrido[4,3-d]pyrimidin-4(3H)-one
• CAS No: 1823551-33-2
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 4621722
• Update Time: 2023-08-10

6-Benzyl-2-(dimethylamino)-4a,5,6,7,8,8a-hexahydropyrido[4,3-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-2-(dimethylamino)-4a,5,6,7,8,8a-hexahydropyrido[4,3-d]pyrimidin-4(3H)-one

• Inchi： 1S/C16H22N4O/c1-19(2)16-17-14-8-9-20(11-13(14)15(21)18-16)10-12-6-4-3-5-7-12/h3-7,13-14H,8-11H2,1-2H3,(H,17,18,21)
• InChI Key： ZNDPYMCCPVUIBW-UHFFFAOYSA-N
• SMILES： O=C1C2CN(CC3C=CC=CC=3)CCC2N=C(N(C)C)N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 0.7
• Topological Polar Surface Area: 47.9